Cas no 1448063-41-9 (4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine)
4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine
- [4-(4-fluorophenyl)sulfonylpiperidin-1-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone
- F6441-3020
- CCG-306242
- 4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine
- 1448063-41-9
- (4-((1H-imidazol-1-yl)methyl)phenyl)(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone
- AKOS024563726
-
- Inchi: 1S/C22H22FN3O3S/c23-19-5-7-20(8-6-19)30(28,29)21-9-12-26(13-10-21)22(27)18-3-1-17(2-4-18)15-25-14-11-24-16-25/h1-8,11,14,16,21H,9-10,12-13,15H2
- InChI Key: FXZKJAWASOVOLX-UHFFFAOYSA-N
- SMILES: C(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(C1=CC=C(CN2C=NC=C2)C=C1)=O
Computed Properties
- Exact Mass: 427.13659091g/mol
- Monoisotopic Mass: 427.13659091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 80.6Ų
4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6441-3020-2μmol |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-5μmol |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-10μmol |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-20μmol |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-1mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-2mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-3mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-4mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-5mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6441-3020-10mg |
4-(4-fluorobenzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperidine |
1448063-41-9 | 10mg |
$79.0 | 2023-09-09 |
4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine
4-(4-Fluorobenzenesulfonyl)-1-{4-(1H-Imidazol-1-yl)methylbenzoyl}Piperidine: A Comprehensive Overview
4-(4-Fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine (CAS No. 1448063-41-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a benzenesulfonyl group, and an imidazolyl moiety, which collectively contribute to its potential therapeutic applications.
The imidazolyl group is particularly noteworthy due to its role in enhancing the compound's biological activity. Imidazole derivatives are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in drug design. The presence of the fluorobenzenesulfonyl group further enhances the compound's pharmacological properties by increasing its lipophilicity and metabolic stability.
Recent studies have highlighted the potential of 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that the compound effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.
In another study, the compound was evaluated for its antiviral properties. The results showed that 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine has significant activity against several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral entry into host cells, thereby preventing viral replication.
The structural complexity of 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine also makes it an interesting candidate for further chemical modifications. Researchers are exploring various strategies to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. For example, the introduction of additional functional groups or modifications to the existing moieties can potentially improve the compound's solubility, bioavailability, and target selectivity.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings suggest that the compound has a favorable safety profile and is well-tolerated by patients.
In conclusion, 4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine (CAS No. 1448063-41-9) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.
1448063-41-9 (4-(4-fluorobenzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylbenzoyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)